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Introduction

VU6036720 hydrochloride is a potent and selective in vitro inhibitor of the heteromeric
Kir4.1/5.1 inward rectifier potassium channel.[1][2][3] These channels, composed of Kir4.1
(KCNJ10) and Kir5.1 (KCNJ16) subunits, are crucial for potassium homeostasis in the brain
and kidney. Their dysfunction has been implicated in various neurological and renal disorders.
VU6036720 acts as a pore blocker, binding within the ion-conduction pathway to reduce both
the channel's open-state probability and the single-channel current amplitude.[1][2] This
document provides detailed protocols for two primary in vitro models to assess the efficacy of
VU6036720 hydrochloride: a high-throughput thallium flux assay and gold-standard patch-
clamp electrophysiology.

Mechanism of Action: Kir4.1/5.1 Inhibition

VU6036720 hydrochloride selectively inhibits the Kir4.1/5.1 channel. The binding of the
molecule within the channel pore obstructs the flow of potassium ions, leading to a reduction in
channel activity. This inhibitory action is concentration-dependent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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